Cas no 1191545-47-7 (2-chloro-3-methylbenzene-1-sulfonyl chloride)

• Product Name: 2-chloro-3-methylbenzene-1-sulfonyl chloride
• CAS No: 1191545-47-7
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• CID: 4576572
• PubChem ID: 23126432
• Update Time: 2025-06-07

2-chloro-3-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methylbenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 2-chloro-3-methyl-

• Inchi： 1S/C7H6Cl2O2S/c1-5-3-2-4-6(7(5)8)12(9,10)11/h2-4H,1H3
• InChI Key： IAKXJOYJKYIHFR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-chloro-3-methylbenzene-1-sulfonyl chloride

Comprehensive Overview of 2-Chloro-3-methylbenzene-1-sulfonyl chloride (CAS No. 1191545-47-7)

2-Chloro-3-methylbenzene-1-sulfonyl chloride (CAS No. 1191545-47-7) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound, characterized by its chloro and methyl substituents on the benzene ring, plays a pivotal role in the development of high-performance materials and fine chemicals. Its molecular structure, C7H6Cl2O2S, offers unique reactivity, making it a valuable building block for sulfonamide formation and other nucleophilic substitution reactions.

In recent years, the demand for 2-chloro-3-methylbenzene-1-sulfonyl chloride has surged due to its applications in agrochemical research and drug discovery. Researchers are particularly interested in its potential to synthesize bioactive molecules, aligning with the growing trend of green chemistry and sustainable synthesis. The compound’s sulfonyl chloride group enables efficient coupling reactions, a feature highly sought after in peptide modification and polymer chemistry.

One of the most frequently asked questions about CAS No. 1191545-47-7 revolves around its storage conditions and handling precautions. Proper storage in a cool, dry environment under inert gas is recommended to maintain stability. Additionally, its solubility profile (soluble in organic solvents like dichloromethane and acetone but insoluble in water) is critical for laboratory applications. These properties are often highlighted in scientific forums and patent literature, reflecting its industrial relevance.

The synthesis of 2-chloro-3-methylbenzene-1-sulfonyl chloride typically involves chlorosulfonation of 2-chloro-3-methylbenzene, a process optimized for high yield and minimal byproducts. Recent advancements in catalytic methods have further improved its production efficiency, addressing concerns about environmental impact. This aligns with the broader industry shift toward atom-economical processes, a topic dominating academic discussions and conference proceedings.

From an SEO perspective, keywords like "sulfonyl chloride applications", "CAS 1191545-47-7 suppliers", and "2-chloro-3-methylbenzene derivatives" are highly searched, underscoring the compound’s commercial and scientific significance. Its role in cross-coupling reactions and heterocyclic chemistry also attracts attention from material science communities. As AI-driven drug design gains traction, the demand for such high-purity intermediates is expected to rise, reinforcing its position in the specialty chemicals market.

In conclusion, 2-chloro-3-methylbenzene-1-sulfonyl chloride (CAS No. 1191545-47-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility in organic transformations and alignment with sustainability goals make it a compound of enduring interest. For researchers and manufacturers alike, understanding its reactivity and applications is essential to unlocking its full potential.